5-{3-[2-(2-sec-butylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[3-[2-(2-butan-2-ylphenoxy)ethoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H23NO3S2/c1-3-15(2)18-9-4-5-10-19(18)26-12-11-25-17-8-6-7-16(13-17)14-20-21(24)23-22(27)28-20/h4-10,13-15H,3,11-12H2,1-2H3,(H,23,24,27)/b20-14-
• InChI Key: AGPZARALFMYPHR-ZHZULCJRSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1OCCOC2=CC=CC(=C2)C=C3C(=O)NC(=S)S3
• Isomeric SMILES: CCC(C)C1=CC=CC=C1OCCOC2=CC=CC(=C2)/C=C\3/C(=O)NC(=S)S3
• Molecular Formula: C22H23NO3S2
• Molecular Weight: 413.6 g/mol

Description

5-{3-[2-(2-sec-butylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one, also known as Morinidazole, is a synthetic compound that has been extensively researched for its potential use in various scientific applications. This compound belongs to the thiazolidinone class of compounds and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 5-{3-[2-(2-sec-butylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to work by inhibiting the synthesis of bacterial DNA, RNA, and proteins. This compound has been found to be highly effective against anaerobic bacteria, which are known to cause a wide range of infections.
Biochemical and Physiological Effects:
5-{3-[2-(2-sec-butylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been found to exhibit a wide range of biochemical and physiological effects, including the inhibition of bacterial growth and the induction of apoptosis in cancer cells. Studies have also shown that this compound has antioxidant and anti-inflammatory properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

5-{3-[2-(2-sec-butylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has several advantages for use in lab experiments, including its high potency and broad-spectrum activity against a wide range of bacteria. However, this compound also has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 5-{3-[2-(2-sec-butylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one, including the development of new synthetic methods for producing this compound, as well as the exploration of its potential use in combination with other drugs for the treatment of bacterial infections and cancer. Additionally, further studies are needed to fully understand the mechanism of action of 5-{3-[2-(2-sec-butylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one and its potential side effects.

Synthesis Methods

5-{3-[2-(2-sec-butylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one can be synthesized through a multistep process that involves the condensation of 2-sec-butylphenol with ethylene oxide to produce 2-(2-sec-butylphenoxy)ethanol. This intermediate is then reacted with 3-(2-bromoacetyl)benzaldehyde to produce the corresponding Schiff base, which is then cyclized with thiourea to obtain 5-{3-[2-(2-sec-butylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one.

Scientific Research Applications

5-{3-[2-(2-sec-butylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential use in various scientific applications, including as an antibacterial and antifungal agent, as well as for its potential use in cancer therapy. Studies have shown that 5-{3-[2-(2-sec-butylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one exhibits potent antibacterial activity against a wide range of gram-positive and gram-negative bacteria, including drug-resistant strains.